![molecular formula C20H24N2O5 B4891050 N-(4-methyl-2-nitrophenyl)-3,5-dipropoxybenzamide](/img/structure/B4891050.png)
N-(4-methyl-2-nitrophenyl)-3,5-dipropoxybenzamide
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Overview
Description
N-(4-methyl-2-nitrophenyl)-3,5-dipropoxybenzamide, also known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNPA is a member of the family of N-aryl benzamides, which are known to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-(4-methyl-2-nitrophenyl)-3,5-dipropoxybenzamide is not fully understood, but it is believed to involve the modulation of ion channels and receptors in the nervous system. This compound has been shown to interact with voltage-gated sodium channels, which are important for the propagation of action potentials in neurons. This compound has also been shown to interact with GABA-A receptors, which are important for the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and reduces inflammation by modulating the production of cytokines and chemokines. In vivo studies have shown that this compound exhibits analgesic activity by modulating the activity of nociceptive neurons in the spinal cord. This compound has also been shown to exhibit anxiolytic and anticonvulsant activities by modulating the activity of GABA-A receptors in the brain.
Advantages and Limitations for Lab Experiments
N-(4-methyl-2-nitrophenyl)-3,5-dipropoxybenzamide has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be purified through recrystallization. This compound exhibits a wide range of biological activities, making it a versatile tool for studying various biological processes. However, this compound also has some limitations. It is a relatively large and complex molecule, which can limit its bioavailability and cellular uptake. This compound also exhibits some toxicity at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(4-methyl-2-nitrophenyl)-3,5-dipropoxybenzamide. One area of research is the development of this compound derivatives with improved bioavailability and efficacy. Another area of research is the elucidation of the molecular mechanism of action of this compound, which could lead to the development of new therapeutic targets. Additionally, this compound could be used as a building block for the synthesis of new functional materials with unique properties.
Synthesis Methods
N-(4-methyl-2-nitrophenyl)-3,5-dipropoxybenzamide can be synthesized through a multi-step process involving the reaction of 4-methyl-2-nitroaniline with 3,5-dipropoxybenzoyl chloride in the presence of a base such as pyridine. The resulting product is then purified through recrystallization to obtain pure this compound. The synthesis of this compound can be optimized by adjusting the reaction conditions, such as the temperature, solvent, and reaction time.
Scientific Research Applications
N-(4-methyl-2-nitrophenyl)-3,5-dipropoxybenzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and material science. In medicinal chemistry, this compound has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. In neuroscience, this compound has been used as a tool to study the function of ion channels and receptors in the nervous system. In material science, this compound has been used as a building block for the synthesis of functional materials such as liquid crystals and polymers.
properties
IUPAC Name |
N-(4-methyl-2-nitrophenyl)-3,5-dipropoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5/c1-4-8-26-16-11-15(12-17(13-16)27-9-5-2)20(23)21-18-7-6-14(3)10-19(18)22(24)25/h6-7,10-13H,4-5,8-9H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOOTXHYSKITGCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC(=CC(=C1)C(=O)NC2=C(C=C(C=C2)C)[N+](=O)[O-])OCCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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